Cas no 898782-26-8 (2,3-Dichloro-2'-thiomorpholinomethyl benzophenone)

• Product Name: 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone
• CAS No: 898782-26-8
• MF: C₁₈H₁₇Cl₂NOS
• MW: 366.304681539536
• MDL: MFCD03842782
• CID: 1948152
• PubChem ID: 24725443
• Update Time: 2025-10-28

2,3-Dichloro-2'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,3-DICHLORO-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (2,3-dichlorophenyl)-[2-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (2,3-dichlorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2,3,5-TRIACETYLINOSINE CRYSTALLINE
• MFCD03842782
• DTXSID80643838
• 898782-26-8
• 2,3-DICHLORO-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
• AKOS016021259
• (2,3-Dichlorophenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842782
• Inchi： 1S/C18H17Cl2NOS/c19-16-7-3-6-15(17(16)20)18(22)14-5-2-1-4-13(14)12-21-8-10-23-11-9-21/h1-7H,8-12H2
• InChI Key： JKQQTBIWNAFLBT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CC=CC=C1CN1CCSCC1)=O)Cl

Computed Properties

• Exact Mass: 365.04100
• Monoisotopic Mass: 365.0407907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.71110

2,3-Dichloro-2'-thiomorpholinomethyl benzophenone Security Information

• Storage Condition：(BD312679)

Additional information on 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone

Professional Introduction to 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone (CAS No. 898782-26-8)

2,3-Dichloro-2'-thiomorpholinomethyl benzophenone, with the chemical formula C₂₁H₁₅Cl₂NOS, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel bioactive molecules. The presence of both chlorine and sulfur atoms in its molecular structure contributes to its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

The CAS number 898782-26-8 is a unique identifier that distinguishes this compound from others in chemical databases. This numbering system ensures precise identification and tracking of chemical substances, which is crucial for both research and industrial applications. The name 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone provides detailed information about its molecular structure, highlighting the positions of chlorine atoms and the morpholine moiety.

In recent years, there has been growing interest in the development of new compounds that can serve as scaffolds for drug discovery. The thiomorpholine group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various biological targets. This feature makes 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone a promising candidate for further exploration in medicinal chemistry.

One of the most exciting areas of research involving this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and signaling. Inhibiting specific kinases has become a major strategy in cancer therapy. The benzophenone moiety in the structure of 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone can be modified to target different kinases, making it a versatile tool for drug design.

Recent studies have also explored the use of this compound as a precursor in the synthesis of more complex molecules. The chlorine atoms provide reactive sites for further functionalization, allowing chemists to create derivatives with tailored properties. For instance, replacing one of the chlorine atoms with a hydroxyl group could introduce new biological activities or improve solubility characteristics.

The morpholine ring itself is known for its ability to enhance oral bioavailability and metabolic stability, which are crucial factors in drug development. By incorporating this moiety into a lead compound like 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone, researchers can improve the pharmacokinetic profile of potential drugs. This approach has been successfully applied in various drug discovery programs, leading to the identification of novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural features that make it attractive for drug development also make it suitable for designing new pesticides and herbicides. By targeting specific enzymes or receptors in plants and pests, derivatives of 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone could offer effective solutions for crop protection.

The synthesis of 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereochemistry.

The long-tail keyword "benzophenone" is particularly important as it highlights one of the key structural components that contributes to the bioactivity of this compound. Benzophenone derivatives have been extensively studied due to their wide range of biological activities and their role as intermediates in pharmaceutical synthesis. The combination with other functional groups like thiomorpholine enhances its potential as a lead compound.

Ongoing research continues to uncover new applications for 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone and its derivatives. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process by allowing researchers to predict and test biological activities more efficiently. These advancements are expected to lead to the identification of new therapeutic agents and agrochemicals based on this promising scaffold.

The CAS number 898782-26-8 remains a critical identifier for researchers working with this compound. It ensures that experiments are reproducible and that results can be accurately documented and shared within the scientific community. As more studies are conducted on this molecule, its importance as a tool for drug discovery will only continue to grow.

In conclusion, 2,3-Dichloro-2'-thiomorpholinomethyl benzophenone is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for developing new bioactive molecules. By leveraging advances in synthetic chemistry and computational biology, researchers can further explore its applications and contribute to the discovery of novel therapeutic agents.